Cas no 2171603-58-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid
• CAS No: 2171603-58-8
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6452415
• PubChem ID: 165549956
• Update Time: 2025-06-27

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid
• EN300-1481684
• 2171603-58-8
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(2-methylpropyl)carbamoyl]butanoic acid

• Inchi： 1S/C27H34N2O6/c1-18(2)16-29(14-15-34-3)26(32)24(12-13-25(30)31)28-27(33)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,12-17H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： PBNZLRGYSSEBMG-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N(CCOC)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic Acid (CAS No. 2171603-58-8)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid, with the CAS number 2171603-58-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their versatile applications in drug development and synthetic chemistry. Its unique structural features, characterized by a combination of fluorenyl, methoxycarbonyl, and carbamoyl functional groups, make it a promising candidate for various biochemical and pharmacological studies.

The< strong>fluorenyl moiety in this compound is particularly noteworthy due to its stability and its ability to serve as a fluorescent tag in bioimaging applications. The presence of the methoxycarbonyl group enhances the compound's solubility and reactivity, making it an excellent intermediate in the synthesis of more complex molecules. Furthermore, the carbamoyl functionalities contribute to the compound's ability to interact with biological targets, such as enzymes and receptors, which is crucial for drug design.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The< strong>4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid moiety in this compound adds another layer of complexity, allowing for fine-tuning of its biological activity. This segment has been explored in various studies for its potential role in modulating metabolic pathways and signaling cascades relevant to diseases such as cancer and neurodegeneration.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorenylmethoxycarbonyl (Fmoc) group is widely used in peptide synthesis and has been shown to improve the stability and bioavailability of peptide-based drugs. By incorporating this group into a larger molecular framework, researchers can exploit its properties to design more effective therapeutic agents. The< strong>4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid segment further enhances this potential by providing a scaffold that can be modified to target specific biological pathways.

The< strong>CAS number 2171603-58-8 serves as a unique identifier for this compound, facilitating its use in academic research, industrial applications, and regulatory compliance. Its chemical structure has been meticulously characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the presence of all predicted functional groups and have provided insights into the compound's conformational preferences.

In terms of synthetic chemistry, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid represents an advanced intermediate that can be used to synthesize more complex derivatives. Researchers have leveraged its structural features to develop novel analogs with improved pharmacokinetic properties. For instance, modifications to the< strong>fluorenylmethoxycarbonyl group have been shown to enhance binding affinity to biological targets, while changes to the< strong>4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid segment can influence metabolic stability.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a building block in materials science, particularly in the development of organic semiconductors and luminescent materials. The fluorenyl group's ability to emit light under certain conditions makes it valuable for creating light-emitting diodes (LEDs) and other optoelectronic devices. Additionally, the< strong>CAS number 2171603-58-8 ensures that researchers can reliably source this material for their experiments without ambiguity.

The latest research trends indicate that this compound could play a significant role in next-generation drug discovery platforms. Advances in computational chemistry have enabled researchers to predict how modifications to its structure will affect its biological activity. This has led to the development of high-throughput screening methods that can rapidly identify promising derivatives for further investigation. The< strong>fluorenylmethoxycarbonyl group remains a key feature in these studies due to its ability to serve as a handle for further chemical modifications.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(2-methylpropyl)carbamoylbutanoic acid (CAS No. 2171603-58-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for drug development, bioimaging applications, and advanced material synthesis. As research continues to uncover new ways to exploit its properties, this compound is poised to become an indispensable tool in scientific innovation.